Cas no 1261894-70-5 (5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261894-70-5
• MF: C₁₅H₁₂FNO₃
• MW: 273.259087562561
• MDL: MFCD18321173
• CID: 2761825
• PubChem ID: 53227062
• Update Time: 2025-08-04

5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-3-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• MFCD18321173
• DTXSID20690649
• 5-Fluoro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
• 1261894-70-5
• 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18321173
• Inchi： 1S/C15H12FNO3/c1-17-14(18)10-4-2-3-9(5-10)11-6-12(15(19)20)8-13(16)7-11/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： OJGSMQUFGHJQKD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 273.08012141Da
• Monoisotopic Mass: 273.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (CAS No. 1261894-70-5): A Comprehensive Overview

5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (CAS No. 1261894-70-5) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a fluorinated aromatic carboxylic acid, is characterized by its unique structural features, including a fluoro-substituted benzene ring and an N-methylaminocarbonylphenyl moiety. These structural attributes contribute to its diverse applications in drug discovery, material science, and agrochemical development.

The molecular formula of 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid is C₁₅H₁₂FNO₃, with a molecular weight of 273.26 g/mol. Its fluorinated aromatic core enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

One of the most notable applications of CAS 1261894-70-5 is its role in the development of small-molecule drugs. The compound's ability to modulate protein-protein interactions and enzyme activity has made it a candidate for treating inflammatory diseases and metabolic disorders. Recent studies highlight its potential in cancer research, particularly in the inhibition of tumor-associated kinases. This aligns with the current trend in oncology research, where fluorinated compounds are increasingly used to improve drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid is also utilized in material science. Its aromatic and fluorinated properties make it suitable for designing advanced polymers and coatings with enhanced thermal stability and chemical resistance. This has implications for industries such as electronics, where high-performance materials are in high demand for flexible displays and energy storage devices.

The synthesis of 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and carboxylic acid functionalization. Researchers are continually optimizing these synthetic routes to improve yield and scalability, addressing the need for cost-effective production methods in the chemical industry. Green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, are increasingly being applied to its synthesis, reflecting the industry's shift toward sustainable practices.

From a commercial perspective, the demand for CAS 1261894-70-5 is driven by its versatility and the expanding market for fluorinated fine chemicals. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research applications. The compound's patent landscape and regulatory status are also critical considerations for companies looking to integrate it into their product pipelines.

In summary, 5-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (CAS No. 1261894-70-5) is a multifaceted compound with significant potential in drug development, material science, and industrial applications. Its fluorinated aromatic structure and functional versatility make it a valuable asset in modern chemistry, catering to the evolving needs of researchers and manufacturers alike. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.